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Compound of Interest

Compound Name: Caryophyllene epoxide

The safe and compliant disposal of caryophyllene epoxide is a critical aspect of laboratory
safety and environmental responsibility. As a substance classified with specific environmental
and health hazards, it requires handling as a hazardous chemical waste. Researchers,
scientists, and drug development professionals must adhere to strict protocols to ensure the
safety of personnel and the protection of the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate Personal Protective
Equipment (PPE) is worn. This includes, but is not limited to, safety glasses or goggles, a lab
coat, and chemical-resistant gloves.[1][2][3][4] All handling of caryophyllene epoxide waste
should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors.[3][5][6]

Step-by-Step Disposal Protocol

The disposal of caryophyllene epoxide must be managed as a hazardous waste stream. The
following steps provide a direct, procedural guide for its proper disposal.

e \Waste Characterization and Classification:

o The primary responsibility for waste classification lies with the chemical waste generator.

[5]
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o Caryophyllene epoxide is toxic to aquatic life with long-lasting effects (H411) and is
classified for transport as an "Environmentally hazardous substance, solid, n.o.s.”
(UN3077).[5][7]

o Due to these classifications, it must be treated as a hazardous waste. Do not dispose of
caryophyllene epoxide down the drain or in regular solid waste.[5][6][7]

o Waste Segregation and Collection:

o Collect waste caryophyllene epoxide, including any contaminated materials (e.g., paper
towels, gloves, weighing paper), in a dedicated, compatible, and clearly labeled hazardous
waste container.[2][5]

o The container must be kept tightly closed except when adding waste.[5]

o Store the waste container in a designated and secure satellite accumulation area or
central hazardous waste storage area.

o Avoid mixing with incompatible materials, such as strong oxidizing agents.[5]
e Spill Management:
o In the event of a spill, prevent the material from entering drains or waterways.[5][6][7]

o Carefully sweep or shovel the solid material into a suitable container for disposal, avoiding
the generation of dust.[2][5]

o Eliminate all potential ignition sources in the immediate area.[2][6]

o Clean the spill area thoroughly. All materials used for cleanup must also be disposed of as
hazardous waste.

e Arranging for Final Disposal:

o Disposal of the collected hazardous waste must be conducted through a licensed and
certified hazardous waste disposal company.
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o Follow all institutional, local, regional, and national regulations for the transportation and
disposal of chemical waste.[2][4][5]

o Ensure all required waste disposal documentation is completed and maintained.

Data Presentation: Physicochemical Properties

The following table summarizes key quantitative data for caryophyllene epoxide, which is
essential for its proper handling and safety assessment.

Property Value Source(s)
CAS Number 1139-30-6 [11[215][71[8]
Molecular Formula C15H240 [11[5]1I8]
Molecular Weight 220.35 g/mol [1][5]1[8]

White to off-white crystalline
Appearance ] [518]
powder/solid

Melting Point 55 - 65 °C (131 - 149 °F) [5][8]

Flash Point > 93.3 °C (> 200 °F) [2]

UN3077, Environmentally
Transport Classification hazardous substance, solid, [5]

n.o.s.

Experimental Protocols

Disposal procedures are operational protocols derived from regulatory requirements and safety
data, not typically from citable laboratory experiments. The methodology provided is a standard
chemical waste handling protocol based on the known hazards of the substance as detailed in
its Safety Data Sheet (SDS).[1][2][5][7]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process and logical workflow for the
proper disposal of caryophyllene epoxide waste in a laboratory setting.
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Caption: Workflow for the compliant disposal of caryophyllene epoxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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